5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one

• CAS No.: 150241-72-8
• Molecular Formula: C9H18O5Si
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 5-methyl-3-(trimethoxysilylmethyl)oxolan-2-one
• InChI: InChI=1S/C9H18O5Si/c1-7-5-8(9(10)14-7)6-15(11-2,12-3)13-4/h7-8H,5-6H2,1-4H3
• InChI Key: YUNCRODWPNDGPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(=O)O1)C[Si](OC)(OC)OC

Description

5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one is a chemical compound that belongs to the class of organosilicon compounds It is characterized by the presence of a trimethoxysilyl group attached to an oxolanone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one typically involves the reaction of 5-methyl-2-oxolanone with trimethoxysilane in the presence of a catalyst. The reaction is carried out under controlled conditions, such as a specific temperature and pressure, to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process where the reactants are fed into a reactor, and the product is continuously removed. This method allows for large-scale production while maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler silane derivatives.

Substitution: The trimethoxysilyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, such as specific temperatures and solvents, to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while substitution reactions can produce a variety of functionalized silanes.

Scientific Research Applications

5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one has several scientific research applications, including:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various organic transformations.

Biology: The compound can be used to modify surfaces of biological materials, enhancing their properties for specific applications.

Industry: The compound is used in the production of advanced materials, such as coatings and adhesives, due to its ability to enhance the properties of these materials.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one involves the interaction of the trimethoxysilyl group with various molecular targets. The compound can form stable bonds with hydroxyl groups on surfaces, leading to the formation of siloxane linkages. These linkages enhance the stability and functionality of the modified surfaces.

Comparison with Similar Compounds

Similar Compounds

5-Methyl-3-methylidene-oxolan-2-one: This compound has a similar oxolanone ring but lacks the trimethoxysilyl group.

Trimethoxy[3-(methylamino)propyl]silane: This compound contains a trimethoxysilyl group but differs in the structure of the organic moiety attached to it.

Uniqueness

5-Methyl-3-[(trimethoxysilyl)methyl]oxolan-2-one is unique due to the presence of both the oxolanone ring and the trimethoxysilyl group. This combination imparts specific properties to the compound, making it suitable for a wide range of applications in different fields.